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Compound of Interest

Compound Name: DL-Aspartic acid-13C1

Cat. No.: B1611100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-Aspartic acid-
13C1, a stable isotope-labeled non-essential amino acid. It is intended for laboratory personnel

and professionals in drug development who work with this compound. The isotopic label

(Carbon-13) does not significantly alter the chemical hazards compared to the unlabeled

compound. Therefore, the safety protocols for DL-Aspartic acid are applicable.[1] DL-Aspartic
acid-13C1 is primarily used as a tracer for quantitation in drug development and for metabolic

flux analysis.[2]

Chemical and Physical Properties
DL-Aspartic acid-13C1 is a white, crystalline powder that is odorless.[3][4][5] It is stable under

normal laboratory conditions.[3][6] Key quantitative data are summarized below.
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Property Value Source(s)

Chemical Name DL-Aspartic acid-1-13C [7]

Synonyms
DL-Aminosuccinic acid, DL-2-

Aminobutanedioic acid
[4]

CAS Number 68315-35-5 [8]

Molecular Formula C₃¹³CH₇NO₄ [3][7]

Molecular Weight 134.10 g/mol [3][7][8]

Melting Point
>300 °C / 572 °F

(decomposes)
[3][4]

Purity (Atom % ¹³C) ≥99% [7]

Appearance White powder/solid [3][4]

Solubility (Water) 8.16 g/L at 25 °C [9]

Density ~1.66 g/cm³ [3][4]

pH
3.1 (1 g/L aqueous solution at

25 °C)
[9]

Hazard Identification and Safety Precautions
DL-Aspartic acid is not classified as a hazardous substance according to GHS criteria.[9][10]

[11] However, as with all laboratory chemicals, it should be handled with care, following good

industrial hygiene and safety practices. The primary risks are associated with physical irritation

from dust.

Potential Hazards:

May cause mechanical eye irritation.[1][6]

Inhalation of dust may cause respiratory tract irritation.[1]

Not expected to be a skin irritant.[1]
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Low oral toxicity.[1]

Combustibility: The material is combustible but not readily ignitable.[9][10] Fine dust

dispersed in the air may create a dust explosion hazard in the presence of an ignition

source.[1][9]

First Aid Measures
Standard first aid protocols should be followed in case of exposure.

Exposure Route First Aid Protocol Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, seek

medical attention.[4][6]

[4][6]

Skin Contact

Wash the affected area with

soap and plenty of water.

Remove contaminated

clothing.[4][6]

[4][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek medical attention if

irritation persists.[4][6][10]

[4][6][10]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Call a poison

center or doctor if you feel

unwell.[4][6][10]

[4][6][10]

Handling, Storage, and Disposal
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

Handling:
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Ensure good ventilation in the workspace.[6]

Avoid contact with skin and eyes.[4][6]

Avoid generating and breathing dust.[4]

Wear appropriate personal protective equipment (PPE).[6]

Wash hands thoroughly after handling.[5][6]

Storage:

Store in a cool, dry, and well-ventilated place.[3][5][6]

Keep the container tightly closed.[3][4][6]

Store away from strong oxidizing agents.[3][5]

Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Avoid release to the environment.[6][10] Contaminated washing water should be retained

and disposed of.[10]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling DL-Aspartic acid-13C1, particularly when

working with the powdered form.
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Protection Type Recommendation Source(s)

Eye/Face Protection

Wear safety glasses with side-

shields or goggles (compliant

with EN166 or OSHA 29 CFR

1910.133).[3][4][10]

[3][4][10]

Skin Protection

Wear suitable protective

gloves (e.g., nitrile rubber) and

a lab coat.[3][5][10]

[3][5][10]

Respiratory Protection

If dust is generated, use a

particulate filter respirator (e.g.,

P1 or N95).[10] No protective

equipment is typically needed

under normal use with

adequate ventilation.[4]

[4][10]

Experimental Protocols and Applications
DL-Aspartic acid-13C1 serves as an internal standard and tracer in various research

applications, including metabolomics and biomolecular NMR.[2][12]

General Workflow for Stable Isotope Tracing
Experiments
The following diagram illustrates a typical workflow for a cell culture-based metabolic flux

analysis experiment using a ¹³C-labeled substrate like DL-Aspartic acid-13C1.
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General workflow for a stable isotope tracing experiment.
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Methodology Details:

Media Preparation: Standard cell culture media is prepared, but the naturally occurring

aspartic acid is replaced with a known concentration of DL-Aspartic acid-13C1.

Cell Culture: The cells of interest are cultured under normal conditions until they reach the

desired phase for the experiment (e.g., log phase growth).

Labeling: The standard media is replaced with the ¹³C-labeled media, and the cells are

incubated for a specific period. This allows the ¹³C label to be incorporated into various

downstream metabolites.

Metabolism Quenching & Extraction: To halt metabolic activity instantly, the cells are rapidly

quenched, often using a cold solvent like liquid nitrogen or cold methanol/acetonitrile.

Metabolites are then extracted from the cells.

Mass Spectrometry Analysis: The cell extract is analyzed using techniques like Liquid

Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry

(GC-MS) to separate and detect the metabolites.

Data Analysis: The mass spectra are analyzed to determine the mass isotopologue

distribution for aspartate and related metabolites, revealing the extent of ¹³C incorporation.

This data is then used in computational models to calculate metabolic flux rates.

Metabolic Pathway Context
Aspartic acid is a central metabolite in cellular metabolism. The ¹³C label from DL-Aspartic
acid-13C1 can be traced through several key pathways. The diagram below shows a simplified

overview of aspartate's central metabolic roles.
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Simplified metabolic fate of Aspartic Acid.

Pathway Description:

Transamination: Aspartate is readily interconverted with the TCA cycle intermediate

oxaloacetate via aspartate aminotransferase (AST). This is a primary route for the ¹³C label

to enter central carbon metabolism.

Urea Cycle: Aspartate provides one of the two nitrogen atoms for the synthesis of urea in the

urea cycle.

Nucleotide Synthesis: The carbon skeleton of aspartate is a direct precursor for pyrimidine

synthesis and contributes to purine synthesis.

Asparagine Synthesis: Aspartate is converted to asparagine by asparagine synthetase

(ASNS).

By tracking the ¹³C label from DL-Aspartic acid-13C1, researchers can quantify the flux

through these and other connected pathways, providing critical insights into cellular physiology

in normal and disease states.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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